Cas no 1072813-19-4 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(trifluoromethyl)-1H-indole)

• Product Name: 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(trifluoromethyl)-1H-indole
• CAS No: 1072813-19-4
• MF: C₁₅H₁₇BF₃NO₂
• MW: 311.107194662094
• CID: 4820988
• Update Time: 2025-10-29

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-7-(TRIFLUOROMETHYL)-1H-INDOLE
• (7-(Trifluoromethyl)-1H-indol-2-yl)boronic acid pinacol ester
• 7-Trifluoromethyl-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(trifluoromethyl)-1H-indole

• Inchi： 1S/C15H17BF3NO2/c1-13(2)14(3,4)22-16(21-13)11-8-9-6-5-7-10(12(9)20-11)15(17,18)19/h5-8,20H,1-4H3
• InChI Key： MQWVRWKSILKNEK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1NC(B1OC(C)(C)C(C)(C)O1)=C2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 425
• Topological Polar Surface Area: 34.2

Additional information on 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(trifluoromethyl)-1H-indole

Comprehensive Overview of 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(trifluoromethyl)-1H-indole (CAS No. 1072813-19-4)

The compound 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(trifluoromethyl)-1H-indole (CAS No. 1072813-19-4) is a highly specialized boron-containing heterocycle that has garnered significant attention in pharmaceutical and materials science research. With its unique dioxaborolane moiety and trifluoromethyl-substituted indole core, this molecule serves as a versatile building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis. Researchers frequently search for "boronate ester applications" and "indole derivatives in drug discovery," reflecting the compound's relevance in cutting-edge chemical development.

In the context of medicinal chemistry, this compound exemplifies the growing importance of fluorinated scaffolds, as evidenced by trending queries like "CF3 group in bioactive molecules." The trifluoromethyl substitution at the 7-position of the indole ring enhances metabolic stability and lipophilicity—key parameters in optimizing drug candidates. Meanwhile, the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group provides exceptional stability under ambient conditions while remaining reactive in palladium-catalyzed transformations, addressing common search terms such as "air-stable boronic acid derivatives."

The structural features of CAS No. 1072813-19-4 align with several high-impact research areas, including the development of PET radiotracers (a frequently searched topic in molecular imaging) and agrochemical intermediates. Its boron-protecting group strategy answers practical concerns about handling sensitive boronic acids, a subject often queried in synthetic chemistry forums. The compound's crystalline solid form (another sought-after property in process chemistry) facilitates purification and characterization, making it valuable for industrial-scale applications.

From a materials science perspective, this indole-boronate hybrid structure contributes to innovations in organic electronics, particularly in OLED emitters and conductive polymers—topics trending in nanotechnology searches. The electron-withdrawing trifluoromethyl group modulates electronic properties, while the planar indole system enables π-stacking interactions critical for charge transport. Such dual functionality explains why "boron-doped organic semiconductors" has become a rising keyword in materials databases.

Analytical data for 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-7-(trifluoromethyl)-1H-indole typically includes high-resolution mass spectrometry (HRMS) confirmation and comprehensive NMR spectral assignments (1H, 13C, 19F, and 11B), addressing the "characterization of organoboron compounds" search intent. The compound's stability profile meets the demand for "bench-stable coupling partners," while its synthetic versatility supports queries about "indole functionalization methods." These attributes position it as a crucial reagent in both academic and industrial settings.

Environmental and regulatory considerations are increasingly prominent in user searches. Fortunately, this compound's low volatility and minimal ecological impact (as predicted by QSAR models) align with green chemistry principles—a hot topic reflected in terms like "sustainable boronic acid derivatives." Its compatibility with flow chemistry systems further enhances its appeal for modern continuous manufacturing processes, another rapidly growing search category in chemical engineering.